Cas no 315694-71-4 (4-4-(benzyloxy)phenoxy-5-(4-chlorophenyl)thieno2,3-dpyrimidine)

• Product Name: 4-4-(benzyloxy)phenoxy-5-(4-chlorophenyl)thieno2,3-dpyrimidine
• CAS No: 315694-71-4
• MF: C₂₅H₁₇ClN₂O₂S
• MW: 444.932683706284
• CID: 6588513
• PubChem ID: 1632719
• Update Time: 2025-07-18

4-4-(benzyloxy)phenoxy-5-(4-chlorophenyl)thieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(benzyloxy)phenoxy-5-(4-chlorophenyl)thieno2,3-dpyrimidine
• Z31236500
• 4-(4-(benzyloxy)phenoxy)-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine
• 4-[4-(benzyloxy)phenoxy]-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine
• AKOS001029506
• SR-01000471501-1
• F0825-0480
• SR-01000471501
• 315694-71-4
• AF-399/14944048
• 5-(4-chlorophenyl)-4-(4-phenylmethoxyphenoxy)thieno[2,3-d]pyrimidine
• Thieno[2,3-d]pyrimidine, 5-(4-chlorophenyl)-4-[4-(phenylmethoxy)phenoxy]-

• Inchi： 1S/C25H17ClN2O2S/c26-19-8-6-18(7-9-19)22-15-31-25-23(22)24(27-16-28-25)30-21-12-10-20(11-13-21)29-14-17-4-2-1-3-5-17/h1-13,15-16H,14H2
• InChI Key： JRCWGWYLCYNAOA-UHFFFAOYSA-N
• SMILES： C1=NC(OC2=CC=C(OCC3=CC=CC=C3)C=C2)=C2C(C3=CC=C(Cl)C=C3)=CSC2=N1

Computed Properties

• Exact Mass: 444.0699267g/mol
• Monoisotopic Mass: 444.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 72.5Ų

Additional information on 4-4-(benzyloxy)phenoxy-5-(4-chlorophenyl)thieno2,3-dpyrimidine

Introduction to 4-4-(benzyloxy)phenoxy-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine (CAS No. 315694-71-4)

4-4-(benzyloxy)phenoxy-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine, identified by its CAS number 315694-71-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including a benzyloxy substituent and a chlorophenyl moiety, contributes to its unique chemical properties and potential pharmacological applications.

The structural framework of 4-4-(benzyloxy)phenoxy-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine incorporates a thiophene ring fused with a pyrimidine core, which is a common scaffold in the development of bioactive molecules. The benzyloxy group at the 4-position of the phenoxy moiety enhances lipophilicity while maintaining solubility, making it an attractive candidate for drug delivery systems. Meanwhile, the chlorophenyl group at the 5-position introduces electronic and steric effects that can modulate binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as an inhibitor of key enzymes involved in cancer progression. Studies suggest that thienopyrimidines exhibit inhibitory activity against kinases and other enzymes critical for cell proliferation and survival. Specifically, derivatives of this class have shown promise in preclinical models for their ability to disrupt signaling pathways such as the MAPK and PI3K/Akt pathways, which are frequently dysregulated in various malignancies.

The benzyloxy substituent in 4-4-(benzyloxy)phenoxy-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine plays a crucial role in fine-tuning its pharmacokinetic profile. This group not only improves metabolic stability but also enhances binding affinity to target proteins. In contrast, the chlorophenyl moiety contributes to hydrophobic interactions, which are essential for effective binding to hydrophobic pockets of enzymes or receptors. Such structural features make this compound a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In vitro studies have demonstrated that CAS No. 315694-71-4 exhibits notable activity against several cancer cell lines, including those resistant to conventional chemotherapies. The compound’s ability to induce apoptosis and inhibit proliferation has been attributed to its interference with critical cellular processes. Additionally, its mechanism of action may involve modulation of transcription factors and microRNA expression, further broadening its therapeutic potential.

The synthesis of 4-4-(benzyloxy)phenoxy-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex heterocyclic core efficiently. These methods not only streamline the synthetic route but also allow for easy modification of functional groups, enabling rapid optimization of pharmacological properties.

From a medicinal chemistry perspective, the structural diversity offered by this compound makes it an excellent candidate for structure-based drug design. High-resolution crystal structures of protein-ligand complexes have provided insights into how different substituents interact with biological targets at an atomic level. This information has been instrumental in guiding modifications aimed at improving potency and selectivity while minimizing off-target effects.

The potential applications of CAS No. 315694-71-4 extend beyond oncology; emerging research suggests its utility in treating inflammatory diseases and neurodegenerative disorders. The compound’s ability to modulate inflammatory cytokine production and inhibit oxidative stress makes it a promising candidate for conditions such as rheumatoid arthritis or Alzheimer’s disease. Furthermore, its interaction with nuclear receptors has opened avenues for exploring anti-diabetic therapies.

Regulatory considerations play a pivotal role in advancing compounds like 4-4-(benzyloxy)phenoxy-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control throughout production stages. Preclinical toxicology studies are essential to assess safety profiles before human trials can commence. These studies provide critical data on dosage thresholds, potential side effects, and long-term exposure risks.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like this one. Predictive models trained on vast datasets have helped prioritize compounds based on their predicted bioactivity and pharmacokinetic properties. This approach has significantly reduced the time required from initial synthesis to clinical testing by identifying lead compounds with higher success rates.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing thienopyrimidines into clinical trials. Open innovation models foster knowledge sharing and resource pooling, enabling faster translation of laboratory findings into market-ready therapies. Such partnerships also facilitate regulatory pathway navigation by leveraging collective expertise across multiple disciplines.

The future prospects for CAS No. 315694-71-4 are promising as ongoing research continues to uncover new therapeutic applications. Innovations in drug delivery systems may enhance bioavailability while reducing dosing frequency—a critical factor for patient compliance. Additionally, personalized medicine approaches could tailor treatments based on individual genetic profiles further optimizing treatment outcomes.